Cas no 1691868-64-0 (1-1-(2-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol)

• Product Name: 1-1-(2-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol
• CAS No: 1691868-64-0
• MF: C₁₀H₉ClFN₃O
• MW: 241.649364233017
• CID: 6377688
• PubChem ID: 107531372
• Update Time: 2025-06-08

1-1-(2-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol
• 1H-1,2,3-Triazole-4-methanol, 1-(2-chloro-5-fluorophenyl)-α-methyl-
• 1-[1-(2-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol
• AKOS032844538
• F6511-9278
• 1-[1-(2-chloro-5-fluorophenyl)triazol-4-yl]ethanol
• 1691868-64-0

• Inchi： 1S/C10H9ClFN3O/c1-6(16)9-5-15(14-13-9)10-4-7(12)2-3-8(10)11/h2-6,16H,1H3
• InChI Key： UKKJSYDJLJGETF-UHFFFAOYSA-N
• SMILES： N1(C2=CC(F)=CC=C2Cl)C=C(C(C)O)N=N1

Computed Properties

• Exact Mass: 241.0418178g/mol
• Monoisotopic Mass: 241.0418178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 404.8±55.0 °C(Predicted)
• pka: 12.92±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-1-(2-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol

Introduction to 1-1-(2-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol (CAS No. 1691868-64-0)

1-1-(2-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol (CAS No. 1691868-64-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of a chloro and fluoro substituent on the phenyl ring further enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

The chloro and fluoro substituents on the phenyl ring play a crucial role in modulating the compound's biological activity. These substituents can influence the compound's lipophilicity, metabolic stability, and receptor binding affinity. Recent studies have shown that such modifications can significantly enhance the potency and selectivity of triazole derivatives, making them valuable leads in drug discovery and development.

The 1H-1,2,3-triazole moiety is a key feature of this compound. Triazoles are known for their high stability and ability to form strong hydrogen bonds, which can enhance their interactions with biological targets. The triazole ring is also known to improve the solubility and bioavailability of compounds, which is essential for their effective use in pharmaceutical formulations. The combination of the triazole ring with the substituted phenyl group in 1-1-(2-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol results in a molecule with a high degree of functional versatility.

Recent research has focused on the potential therapeutic applications of 1-1-(2-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol. Studies have shown that this compound exhibits significant antifungal activity against various pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis and membrane integrity. This makes it a promising candidate for the development of new antifungal agents.

In addition to its antifungal properties, 1-1-(2-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol has also been investigated for its potential as an antibacterial agent. Preliminary studies have demonstrated that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to inhibit bacterial growth suggests that it could be developed into a novel antibiotic to combat multidrug-resistant bacterial infections.

The anti-inflammatory properties of 1H-1,2,3-triazole derivatives have also been well-documented in the literature. Research has shown that these compounds can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models of inflammatory diseases. 1-1-(2-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol has been found to exhibit similar anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

One of the key challenges in drug development is ensuring that new compounds have favorable pharmacokinetic properties. Studies on 1H-triazole derivatives have shown that they generally exhibit good oral bioavailability and metabolic stability. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects. Preliminary pharmacokinetic studies on 1-(2-chloro-5-fluorophenyl)-4-(hydroxyethyl)-[triazole] have indicated that it has acceptable oral bioavailability and a favorable half-life, suggesting that it could be administered orally as part of a therapeutic regimen.

The safety profile of 1-(2-chloro-[fluorophenyl])-4-(hydroxyethyl)-[triazole] is another important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that this compound has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential use in clinical settings.

In conclusion, 1-(2-chloro-[fluorophenyl])-4-(hydroxyethyl)-[triazole] (CAS No. 1691868-64-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of antifungal agents, antibiotics, and anti-inflammatory drugs. Ongoing studies are likely to uncover additional properties and applications for this compound, contributing to advancements in medicinal chemistry and pharmaceutical sciences.